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methoxyacetophenone

Cat. No.: B194541

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-4-methoxyacetophenone, also widely known by its trivial name apocynin, is a
naturally occurring organic compound with the chemical formula CoH100s. It is structurally
related to vanillin and has been the subject of extensive research due to its diverse
pharmacological activities, most notably as an inhibitor of NADPH oxidase. This technical guide
provides a comprehensive overview of the solubility and stability of 3-Hydroxy-4-
methoxyacetophenone, presenting key data in a structured format, detailing experimental
methodologies, and visualizing complex information for enhanced clarity.

Core Physicochemical Properties

Property Value Reference
Molecular Weight 166.17 g/mol [1][2]
Melting Point 112-116 °C [3114]
Appearance Crystalline solid [5]

Solubility Profile
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3-Hydroxy-4-methoxyacetophenone exhibits a varied solubility profile, being readily soluble
in many organic solvents while showing limited solubility in aqueous solutions. The following
tables summarize the available quantitative and qualitative solubility data.

: itative Solubil

Solvent Concentration Temperature Reference

Dimethyl Sulfoxide

100 mM Not Specified [1]
(DMSO)
Dimethyl Sulfoxide N

~30 mg/mL Not Specified [5]
(DMSO0)
Dimethyl Sulfoxide 33 mg/mL (198.59

25°C [2]

(DMSO) mM)
Dimethyl Sulfoxide -~

9 mg/mL (54.16 mM) Not Specified [6]
(DMSO)
Dimethyl Sulfoxide N

10 mg/mL Not Specified [7]
(DMSO)
Ethanol 100 mM Not Specified [1]
Ethanol ~20 mg/mL Not Specified [5]

33 mg/mL (198.59
Ethanol 25°C [2]

mM)
Ethanol 20 mg/mL Not Specified [7]
Dimethylformamide N

~30 mg/mL Not Specified [5]
(DMF)
DMSO:PBS (pH 7.2) -

~0.5 mg/mL Not Specified [5]

(1:2)

Qualitative Solubility Data
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Solvent Solubility Reference
Hot Water Soluble [31[8]

Water Insoluble [2]
Benzene Soluble [31[8]
Chloroform Soluble [31[8]

Ether Soluble [3]

Ethyl Acetate Soluble [3]
Petroleum Ether Insoluble [3]

Stability Landscape

The stability of 3-Hydroxy-4-methoxyacetophenone is influenced by several factors, including
pH, oxidizing agents, and light. Understanding its degradation profile is critical for formulation
development and ensuring the integrity of experimental results.

¢ Stabill I it

Condition Observation Reference
Acid Hydrolysis (HCI) Mild degradation [O][10][11]
Alkali Hydrolysis (NaOH) Great degradation [O1[10][11]
Oxidation (H202) Mild degradation [9][10][11]
Visible Light Exposure No degradation [O1[10][11]

Solution Stability

¢ A stock solution of 3-Hydroxy-4-methoxyacetophenone in DMSO (5.5 mg/mL) was found
to be stable for at least 30 days when stored at room temperature.[12]

¢ Stock solutions in cell culture medium (2.5 mg/mL) have been reportedly stored at -20°C.[4]

e Aqueous solutions are not recommended for storage for more than one day.[5]
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Experimental Protocols

Stability-Indicating High-Performance Liquid
Chromatography (HPLC) Method

A validated HPLC method is crucial for accurately assessing the stability of 3-Hydroxy-4-
methoxyacetophenone. The following protocol is based on a published study.[9][10][11]

Instrumentation:
o HPLC system with a photodiode array (PDA) detector.
» Reversed-phase C18 column (e.g., 125 mm x 4 mm, 5 pm).

Chromatographic Conditions:

Mobile Phase: A mixture of acetonitrile and 1% acetic acid in water (60:40, v/v).

Flow Rate: 0.8 mL/min.

Detection Wavelength: 276 nm.

Column Temperature: 25°C.

Injection Volume: 20 pL.

Retention Time: Approximately 1.65 minutes.
Forced Degradation Study Protocol:

e Acid Hydrolysis: Mix the drug solution with an equal volume of 0.1 M HCI and keep at room
temperature for a specified duration (e.g., 1 hour).

» Alkali Hydrolysis: Mix the drug solution with an equal volume of 0.1 M NaOH and keep at
room temperature for a specified duration (e.g., 1 hour).

o Oxidative Degradation: Mix the drug solution with an equal volume of 30% (v/v) hydrogen
peroxide and keep at room temperature for a specified duration (e.g., 1 hour).
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o Photostability: Expose the drug solution to visible light for a defined period (e.g., 24 hours).

e Analysis: Following exposure, neutralize the acidic and basic samples if necessary, and
analyze all samples by the validated HPLC method to determine the extent of degradation.

Visualizing Methodologies and Relationships

To better illustrate the experimental processes and logical connections, the following diagrams
are provided in the DOT language.
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Sample Preparation

Stock Solution
(e.g., in Methanol)
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'

Stability Report Generation

Click to download full resolution via product page

Workflow for the stability-indicating HPLC analysis of 3-Hydroxy-4-methoxyacetophenone.
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Logical relationship of 3-Hydroxy-4-methoxyacetophenone's stability under various stress
conditions.

Conclusion

This technical guide consolidates critical information on the solubility and stability of 3-
Hydroxy-4-methoxyacetophenone. The provided data tables, detailed experimental
protocols, and visual diagrams are intended to serve as a valuable resource for researchers
and professionals in the field of drug development and scientific research, facilitating informed
decisions in experimental design and formulation strategies. The compound's solubility in
organic solvents and its susceptibility to degradation, particularly under alkaline conditions, are
key considerations for its handling and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b194541#3-hydroxy-4-methoxyacetophenone-
solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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